2,2,4-Trimethyl-4-p-tolyl-6-trityl-1,2,3,4-tetrahydro-quinoline
Overview
Description
2,2,4-Trimethyl-4-p-tolyl-6-trityl-1,2,3,4-tetrahydro-quinoline is a complex organic compound with the molecular formula C38H37N and a molecular weight of 507.725 g/mol . This compound is part of the quinoline family, known for its diverse applications in various fields such as chemistry, biology, and medicine.
Preparation Methods
The synthesis of 2,2,4-Trimethyl-4-p-tolyl-6-trityl-1,2,3,4-tetrahydro-quinoline involves several steps and specific reaction conditions. One common synthetic route includes the condensation of appropriate starting materials under controlled conditions. Industrial production methods often involve the use of catalysts and specific temperature and pressure conditions to optimize yield and purity .
Chemical Reactions Analysis
2,2,4-Trimethyl-4-p-tolyl-6-trityl-1,2,3,4-tetrahydro-quinoline undergoes various chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This compound can undergo nucleophilic substitution reactions, often facilitated by reagents like sodium hydroxide or potassium tert-butoxide.
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
2,2,4-Trimethyl-4-p-tolyl-6-trityl-1,2,3,4-tetrahydro-quinoline has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antibacterial and antifungal properties.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the development of new materials and as a catalyst in various industrial processes.
Mechanism of Action
The mechanism of action of 2,2,4-Trimethyl-4-p-tolyl-6-trityl-1,2,3,4-tetrahydro-quinoline involves its interaction with specific molecular targets and pathways. The compound may act by binding to particular enzymes or receptors, thereby modulating their activity. Detailed studies are required to elucidate the exact molecular targets and pathways involved .
Comparison with Similar Compounds
When compared to other similar compounds, 2,2,4-Trimethyl-4-p-tolyl-6-trityl-1,2,3,4-tetrahydro-quinoline stands out due to its unique structural features and diverse applications. Similar compounds include:
- 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinoline
- 2,2,4-Trimethyl-6-trityl-1,2,3,4-tetrahydroquinoline
- P-Tolyl-(2,2,4-trimethyl-6-trityl-2H-quinolin-1-yl)-methanone
These compounds share some structural similarities but differ in their specific functional groups and applications.
Properties
Molecular Formula |
C38H37N |
|---|---|
Molecular Weight |
507.7 g/mol |
IUPAC Name |
2,2,4-trimethyl-4-(4-methylphenyl)-6-trityl-1,3-dihydroquinoline |
InChI |
InChI=1S/C38H37N/c1-28-20-22-29(23-21-28)37(4)27-36(2,3)39-35-25-24-33(26-34(35)37)38(30-14-8-5-9-15-30,31-16-10-6-11-17-31)32-18-12-7-13-19-32/h5-26,39H,27H2,1-4H3 |
InChI Key |
HXIYIGCGBZQXHP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C2(CC(NC3=C2C=C(C=C3)C(C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)(C)C)C |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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